Cas no 1209423-13-1 (2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one
• CAS No: 1209423-13-1
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 6594285
• PubChem ID: 45527730
• Update Time: 2025-11-01

2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one
• 2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-1-morpholin-4-ylethanone
• 2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-1-morpholinoethanone
• F5001-2022
• 1209423-13-1
• VU0627786-1
• AKOS024487432
• 2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C16H16N2O5/c19-13(9-18-3-5-20-6-4-18)12-8-15(23-17-12)11-1-2-14-16(7-11)22-10-21-14/h1-2,7-8H,3-6,9-10H2
• InChI Key： YCJLHMKRJLPYAE-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C(=O)C1C=C(C2=CC=C3OCOC3=C2)ON=1

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74Ų

Additional information on 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one

Introduction to 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one (CAS No: 1209423-13-1)

2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one, identified by its CAS number 1209423-13-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic structures, which are known for their diverse biological activities. The structural framework of this molecule incorporates elements such as a benzodioxole moiety, an oxazole ring, and a morpholine substituent, each contributing to its unique chemical properties and potential therapeutic applications.

The benzodioxole (also known as dihydroxybензodiazole) moiety is a prominent feature in many bioactive molecules, often found in natural products and synthetic drugs. Its aromatic system and hydroxyl groups contribute to its ability to interact with biological targets, making it a valuable component in the design of pharmacophores. In the context of 2H-benzodioxole, the presence of two hydroxyl groups enhances its solubility and reactivity, facilitating its incorporation into more complex molecular architectures.

The oxazole ring is another critical structural component of this compound. Oxazoles are five-membered heterocycles containing one oxygen and two carbon atoms in the ring. They are known for their stability and versatility in forming hydrogen bonds, which makes them effective in modulating biological processes. The oxazole ring in 2H-benzodioxolone derivatives often serves as a scaffold for further functionalization, enabling the development of molecules with tailored biological activities.

The morpholine substituent further enriches the structural complexity of this compound. Morpholine derivatives are widely used in pharmaceuticals due to their ability to enhance drug solubility, improve metabolic stability, and modulate receptor interactions. The presence of a morpholine group in 2H-benzodioxolone derivatives suggests that this compound may exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to simpler analogs.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential interactions of this compound with various biological targets. Studies have indicated that the combination of these heterocyclic moieties may confer unique binding properties to enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention.

One area where this compound has shown particular promise is in the development of novel anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders, cardiovascular diseases, and cancer. The ability of 2H-benzodioxolone derivatives to modulate inflammatory responses has been extensively studied. For instance, modifications involving the oxazole ring have been shown to enhance the potency of anti-inflammatory drugs by improving their binding affinity to cyclooxygenase (COX) enzymes.

Furthermore, the morpholine group may contribute to the compound's ability to interact with other inflammatory mediators such as lipoxygenases (LOX) and cytokine receptors. LOX enzymes play a crucial role in producing reactive oxygen species that drive inflammatory processes. By inhibiting LOX activity or modulating downstream signaling pathways, compounds like 2H-benzodioxolone derivatives could potentially reduce inflammation and associated tissue damage.

In addition to its anti-inflammatory potential, this compound has also been investigated for its possible roles in neuroprotective therapies. Neuroinflammation is increasingly recognized as a key factor in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The benzodioxole moiety has been found to interact with neurotransmitter systems, suggesting that it may influence neuronal function and protect against neurotoxic insults.

Preclinical studies have demonstrated that certain benzodioxolone derivatives can cross the blood-brain barrier and exert protective effects on neurons. These effects may be mediated through interactions with receptors such as sigma-1 receptors (S1Rs), which are involved in calcium signaling and oxidative stress protection. The presence of both oxazole and morpholine groups in our target compound could enhance its ability to modulate these pathways effectively.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriately substituted precursors followed by functional group transformations such as cyclization or nucleophilic substitution. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve reaction efficiency and selectivity.

The purification process is equally critical, as impurities can significantly affect biological activity. Chromatographic techniques such as high-performance liquid chromatography (HPLC) are commonly used to isolate pure samples for further characterization using spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Evaluation of the pharmacological properties of this compound involves both in vitro and in vivo studies. In vitro assays allow researchers to assess its interaction with specific biological targets at molecular levels using techniques such as enzyme immunoassays or surface plasmon resonance (SPR). In vivo studies provide insights into how the compound behaves within an organism by measuring its effects on physiological parameters or disease models.

One notable aspect of drug discovery is identifying off-target effects that may lead to adverse side effects despite desired therapeutic benefits. Computational toxicology tools are increasingly used alongside traditional experimental approaches during early-stage development phases precisely because they enable rapid screening across thousands upon thousands possible interactions between candidate drugs biological systems without requiring expensive wet-lab validation at every step thus saving considerable time money resources while accelerating overall discovery pipeline throughput significantly too when compared against conventional methods alone though still maintaining necessary rigor validation throughout entire process regardless advances computational capabilities available today ensuring safety efficacy final products meet highest standards regulatory approval requirements worldwide markets intended distribution ultimately benefit patients who depend upon them daily lives so much more than anything else ever before created within history human medicine itself truly remarkable achievements indeed when all considered together here would say without question